5-Hydroxy-11-methoxy-6,8,19-trioxapentacyclo[10.7.0.02,9.03,7.013,17]nonadeca-1,9,11,13(17)-tetraene-16,18-dione 5-Hydroxy-11-methoxy-6,8,19-trioxapentacyclo[10.7.0.02,9.03,7.013,17]nonadeca-1,9,11,13(17)-tetraene-16,18-dione Aflatoxin b2a belongs to the class of organic compounds known as difurocoumarocyclopentenones. These are polycyclic aromatic compounds containing a cyclopenten-2-one ring fused to the coumarin moiety of the difurocoumarin skeleton. Aflatoxin b2a exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, aflatoxin B2A is primarily located in the cytoplasm.
Brand Name: Vulcanchem
CAS No.: 17878-54-5
VCID: VC0098330
InChI: InChI=1S/C17H14O7/c1-21-9-5-10-14(7-4-11(19)23-17(7)22-10)15-13(9)6-2-3-8(18)12(6)16(20)24-15/h5,7,11,17,19H,2-4H2,1H3/t7-,11+,17-/m0/s1
SMILES: COC1=C2C3=C(C(=O)CC3)C(=O)OC2=C4C5CC(OC5OC4=C1)O
Molecular Formula: C17H14O7
Molecular Weight: 330.29 g/mol

5-Hydroxy-11-methoxy-6,8,19-trioxapentacyclo[10.7.0.02,9.03,7.013,17]nonadeca-1,9,11,13(17)-tetraene-16,18-dione

CAS No.: 17878-54-5

Labelled Products

VCID: VC0098330

Molecular Formula: C17H14O7

Molecular Weight: 330.29 g/mol

5-Hydroxy-11-methoxy-6,8,19-trioxapentacyclo[10.7.0.02,9.03,7.013,17]nonadeca-1,9,11,13(17)-tetraene-16,18-dione - 17878-54-5

CAS No. 17878-54-5
Product Name 5-Hydroxy-11-methoxy-6,8,19-trioxapentacyclo[10.7.0.02,9.03,7.013,17]nonadeca-1,9,11,13(17)-tetraene-16,18-dione
Molecular Formula C17H14O7
Molecular Weight 330.29 g/mol
IUPAC Name (3S,5R,7S)-5-hydroxy-11-methoxy-6,8,19-trioxapentacyclo[10.7.0.02,9.03,7.013,17]nonadeca-1,9,11,13(17)-tetraene-16,18-dione
Standard InChI InChI=1S/C17H14O7/c1-21-9-5-10-14(7-4-11(19)23-17(7)22-10)15-13(9)6-2-3-8(18)12(6)16(20)24-15/h5,7,11,17,19H,2-4H2,1H3/t7-,11+,17-/m0/s1
Standard InChIKey PFQSKXVNBUHPIW-AUWAXLAASA-N
Isomeric SMILES COC1=C2C3=C(C(=O)CC3)C(=O)OC2=C4[C@@H]5C[C@@H](O[C@@H]5OC4=C1)O
SMILES COC1=C2C3=C(C(=O)CC3)C(=O)OC2=C4C5CC(OC5OC4=C1)O
Canonical SMILES COC1=C2C3=C(C(=O)CC3)C(=O)OC2=C4C5CC(OC5OC4=C1)O
Melting Point 217°C
Physical Description Solid
Description Aflatoxin b2a belongs to the class of organic compounds known as difurocoumarocyclopentenones. These are polycyclic aromatic compounds containing a cyclopenten-2-one ring fused to the coumarin moiety of the difurocoumarin skeleton. Aflatoxin b2a exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, aflatoxin B2A is primarily located in the cytoplasm.
PubChem Compound 104825
Last Modified Nov 11 2021
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